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Compound of Interest

Compound Name: 2-Acetoxypropionyl! chloride

Cat. No.: B1275879

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
experimental applications of (S)-(-)-2-Acetoxypropionyl chloride (CAS: 36394-75-9). The
information is intended to support researchers, scientists, and drug development professionals
in the safe and effective use of this versatile chiral building block.

Chemical and Physical Properties

(S)-(-)-2-Acetoxypropionyl chloride is a colorless to light yellow liquid.[1][2] It is a chiral acyl
chloride widely used in organic synthesis, particularly for the introduction of a chiral
acetoxypropionyl moiety.[3][4] Key quantitative physical and chemical properties are
summarized in Table 1.
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Property Value References
Molecular Formula CsH7CIOs

Molecular Weight 150.56 g/mol

Boiling Point 50 °C at 5 mmHg [516]1[7]
Density 1.189 g/mL at 25 °C 516171

Refractive Index (n20/D)

1.423

(516171

Optical Activity ([a]20/D)

-31° (c = 4 in chloroform)

[2](5]

Flash Point

113 °C (235.4 °F) - closed cup

[5]

Safety and Hazard Information

(S)-(-)-2-Acetoxypropionyl chloride is a hazardous chemical that requires careful handling. It

is classified as corrosive, an acute oral toxicant, and a potential skin sensitizer.[5][7] The

Globally Harmonized System (GHS) classifications and associated precautionary statements

are detailed below.

SHS H | Classificati

Hazard Class Category Hazard Statement
. H302: Harmful if swallowed.[5]
Acute Toxicity, Oral 4
[7]
H314: Causes severe skin
Skin Corrosion/Irritation 1B burns and eye damage.[5][7]

[8]

Skin Sensitization

H317: May cause an allergic

skin reaction.[5][7]

Corrosive to Metals

H290: May be corrosive to
metals.[8][9][10][11]

Signal Word: Danger[5][6]
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GHS Pictograms:
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Precautionary Statements

A summary of key precautionary statements is provided in Table 2.
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Type Code Statement References
Avoid breathing
Prevention P261 dust/fume/gas/mistiva  [5][7]
pors/spray.
Wear protective
gloves/protective
P280 clothing/eye [517118]
protection/face
protection.
IF SWALLOWED:
Response P301 + P330 + P331 Rinse mouth. Do NOT  [7][8][9]

induce vomiting.

P303 + P361 + P353

IF ON SKIN (or hair):
Take off immediately
all contaminated
clothing. Rinse skin

with water/shower.

[5](8]

P304 + P340 + P310

IF INHALED: Remove
person to fresh air and
keep comfortable for
breathing.
Immediately call a
POISON
CENTER/doctor.

[7](8]

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[5]i8]

Storage

P405

Store locked up.

[8][°]
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Disposal P501

Dispose of

contents/container to

[10][11]

an approved waste

disposal plant.

Exposure Controls and Personal Protection

Due to its corrosive and toxic nature, strict exposure controls and the use of appropriate

personal protective equipment (PPE) are mandatory when handling (S)-(-)-2-

Acetoxypropionyl chloride.

Control Parameter

Recommendation

References

Engineering Controls

Work in a well-ventilated area,
preferably in a chemical fume
hood.

[12][13]

Eye/Face Protection

Wear chemical safety goggles

and a face shield.

[5]

Skin Protection

Wear chemical-resistant
gloves (e.g., nitrile rubber) and

protective clothing.

[5]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced. A
type ABEK (EN14387)
respirator filter is

recommended.

[51112]

Handling, Storage, and Disposal

Proper handling, storage, and disposal procedures are critical to ensure safety and maintain

the integrity of the reagent.
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Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors. It is moisture-
sensitive and reacts with water.[1][2][12] Handle under an inert atmosphere (e.g., nitrogen or
argon).[1][2]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
Recommended storage temperature is 2-8°C.[2][4][6] Store locked up and away from
incompatible materials such as oxidizing agents.[1][14]

Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations. Do not allow to enter drains.

Experimental Protocols

(S)-(-)-2-Acetoxypropionyl chloride is a key reagent for the chiral resolution of racemic

alcohols and amines. It reacts with the enantiomeric mixture to form diastereomers, which can

then be separated by techniques such as chromatography or crystallization. Below is a

representative protocol for the derivatization of a chiral amine.

Protocol: Derivatization of a Racemic Amine with (S)-(-)-2-Acetoxypropionyl Chloride

This protocol is a general guideline based on the Schotten-Baumann reaction conditions for

acyl chlorides and amines.

Materials:

Racemic amine

(S)-(-)-2-Acetoxypropionyl chloride

Anhydrous dichloromethane (DCM)

Triethylamine (TEA) or other suitable non-nucleophilic base
Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate
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» Round-bottom flask, magnetic stirrer, dropping funnel, and other standard laboratory
glassware

e |ce bath

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere, dissolve the racemic amine
(1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous dichloromethane.

e Cool the stirred solution to 0°C using an ice bath.

e Slowly add a solution of (S)-(-)-2-Acetoxypropionyl chloride (1.1 equivalents) in anhydrous
dichloromethane to the reaction mixture via a dropping funnel over a period of 15-30
minutes.

» After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for an additional 2-4 hours, or until the reaction is complete as monitored by TLC or
other appropriate analytical techniques.

¢ Quench the reaction by the slow addition of water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI, saturated
aqueous sodium bicarbonate solution, and brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude diastereomeric amides.

e The resulting diastereomers can then be separated by column chromatography on silica gel
or by fractional crystallization.

Visualizations
Hazard Identification and Response

The following diagram illustrates the logical flow from hazard identification to the appropriate
response actions when working with (S)-(-)-2-Acetoxypropionyl chloride.
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Figure 1. Hazard Identification and Response Workflow
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Caption: Hazard Identification and Response Workflow for 2-Acetoxypropionyl chloride.

Experimental Workflow for Chiral Derivatization

The diagram below outlines the typical experimental workflow for the derivatization of a racemic
amine with (S)-(-)-2-Acetoxypropionyl chloride for the purpose of chiral resolution.
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Figure 2. Experimental Workflow for Chiral Derivatization
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Caption: Experimental Workflow for Chiral Derivatization of a Racemic Amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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